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Introduction

Parathyroid hormone (PTH) is a critical regulator of calcium homeostasis. Its secretion from the
parathyroid glands is primarily controlled by the calcium-sensing receptor (CaSR), a G-protein
coupled receptor. NPS-2143 is a potent and selective antagonist of the CaSR, known as a
"calcilytic".[1] By inhibiting the CaSR, NPS-2143 stimulates the secretion of PTH.[1][2] This
application note provides a detailed protocol for an in vitro assay to measure NPS-2143-
induced PTH release from parathyroid cells using a sandwich enzyme-linked immunosorbent
assay (ELISA).

Mechanism of Action

NPS-2143 acts as a negative allosteric modulator of the CaSR.[3] The CaSR is expressed on
the surface of parathyroid cells and, when activated by extracellular calcium, initiates
intracellular signaling cascades that inhibit PTH secretion.[4][5] The primary signaling pathways
involved are the Gg/11 and Gi/o pathways.[5] NPS-2143 binds to the CaSR and prevents its
activation by extracellular calcium, thereby blocking the downstream signaling that leads to the
suppression of PTH release. This results in a dose-dependent increase in PTH secretion.

Signaling Pathway of NPS-2143 Action
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NPS-2143 signaling pathway in parathyroid cells.

Quantitative Data Summary
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The following table summarizes the quantitative data regarding the effect of NPS-2143 on PTH
secretion from in vitro and in vivo studies.

Parameter Species/Cell Type Value Reference
EC50 for PTH Bovine Parathyroid
] 39 nM [2]
Secretion Cells
EC50 for PTH Bovine Parathyroid
_ 41 nM [1]
Secretion Cells
HEK 293 cells
IC50 for Ca2+ )
o expressing human 43 nM [1]
Receptor Inhibition
CaSR
) 4- to 5-fold increase in
In Vivo PTH Increase Rats [1]

plasma PTH

Experimental Protocol: In Vitro PTH Release Assay

This protocol describes the treatment of a parathyroid cell culture with NPS-2143 followed by
the quantification of secreted PTH in the cell culture supernatant using a sandwich ELISA.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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